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Compound of Interest

Compound Name: ILK-IN-3

Cat. No.: B1203375 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ILK-IN-3 is an orally active inhibitor of Integrin-Linked Kinase (ILK), a crucial serine/threonine

kinase that functions as a scaffold protein connecting integrins to the actin cytoskeleton.[1][2][3]

[4] ILK is a key component in cell-matrix adhesion and plays a significant role in various

signaling pathways that regulate cell survival, proliferation, migration, and angiogenesis.[5][6]

Due to its involvement in tumor progression and oncogenesis, ILK is a significant target in

cancer therapy.[6] Accurate and consistent preparation of ILK-IN-3 stock solutions is

fundamental for reliable and reproducible experimental results in both in vitro and in vivo

studies. This document provides a detailed protocol for the preparation, storage, and handling

of ILK-IN-3 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

ILK-IN-3 Properties and Data
A summary of the physicochemical properties of ILK-IN-3 is presented below. This data is

essential for accurate stock solution preparation and handling.
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Property Data Reference

Molecular Formula C₁₀H₁₂N₆O [1]

Molecular Weight 232.24 g/mol [1][7]

CAS Number 6975-75-3 [1][7]

Appearance Solid powder [1]

Solubility in DMSO

Up to 83.33 mg/mL (358.81

mM).[1] Note: Use of fresh,

anhydrous DMSO is critical as

hygroscopic DMSO can reduce

solubility.[1][7]

[1][7]

Storage (Powder) 3 years at -20°C [7]

Storage (Stock Solution)

2 years at -80°C in solvent; 1

year at -20°C in solvent.[1]

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.[7]

[1][7]

ILK Signaling Pathway
Integrin-Linked Kinase (ILK) is a central node in signal transduction, linking the extracellular

matrix (ECM) to the intracellular actin cytoskeleton via integrin receptors. Upon activation, ILK

interacts with proteins like PINCH and Parvin to form a ternary complex.[5] This complex

regulates downstream signaling cascades, notably by phosphorylating and activating Akt (at

Ser473) and inhibiting Glycogen Synthase Kinase 3β (GSK3β).[3][6] These actions promote

cell survival and proliferation. ILK-IN-3 exerts its function by directly inhibiting the kinase

activity of ILK.
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Figure 1. Simplified ILK signaling pathway and the inhibitory action of ILK-IN-3.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of ILK-IN-3 in DMSO.

3.1. Materials and Equipment

ILK-IN-3 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator bath (optional, for aiding dissolution)[1]

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

3.2. Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1203375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203375?utm_src=pdf-body
https://www.benchchem.com/product/b1203375?utm_src=pdf-body
https://www.benchchem.com/product/b1203375?utm_src=pdf-body
https://www.medchemexpress.com/ilk-in-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall process for preparing the stock solution is outlined in the workflow diagram below.
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Figure 2. Experimental workflow for preparing ILK-IN-3 stock solution.

3.3. Step-by-Step Procedure

Safety Precaution: Perform all steps in a chemical fume hood while wearing appropriate PPE.

Calculation:

Determine the desired concentration and volume of the stock solution. For this protocol,

we will prepare 1 mL of a 10 mM stock solution.

Use the formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM × 1 mL × 232.24 g/mol / 1000

Mass (mg) = 2.32 mg

Weighing:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 2.32 mg of ILK-IN-3 powder directly into the tube.

Dissolution:

Using a calibrated pipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the ILK-IN-3 powder.

Close the cap tightly and vortex the tube vigorously for 1-2 minutes until the powder is fully

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If dissolution is slow or incomplete, place the tube in a sonicator bath for 5-10 minutes.[1]

Aliquoting and Storage:

Once the ILK-IN-3 is completely dissolved, aliquot the stock solution into smaller, working

volumes (e.g., 10-50 µL) in sterile, light-protected (amber or foil-wrapped) microcentrifuge
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tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1] Avoid repeated freeze-thaw cycles to maintain compound

integrity.[7]

Application Example: Dilution for Cell-Based Assays
When using the stock solution for in vitro experiments, it is crucial to dilute it to the final working

concentration in the cell culture medium. The final concentration of DMSO should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

Example Dilution to 10 µM:

Prepare a 1:100 intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL

of sterile cell culture medium. This results in a 100 µM solution.

Add the required volume of the 100 µM intermediate solution to your final culture volume. For

example, add 100 µL of the 100 µM solution to 900 µL of cell suspension to achieve a final

concentration of 10 µM.

Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as the treated samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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